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Compound of Interest

Compound Name: [Cu(NH3)4(OH2)](2+)

Cat. No.: B1238902 Get Quote

The systematic naming of coordination compounds follows a set of rules established by the

International Union of Pure and Applied Chemistry (IUPAC). The name for the complex cation

[Cu(NH₃)₄(H₂O)]²⁺ is tetraammineaquacopper(II). This name is derived through the following

steps:

Ligand Identification and Naming: The ligands, which are the molecules or ions bonded to

the central metal, are named first. In this complex, the ligands are NH₃ (ammonia) and H₂O

(water).

For neutral ligands, their common names are often used. However, there are important

exceptions. For NH₃, the name "ammine" is used. For H₂O, the name "aqua" is used.

The ligands are listed in alphabetical order, irrespective of their prefixes. Thus, "ammine"

comes before "aqua".

Prefixes for Ligand Count: Prefixes are used to indicate the number of each type of ligand.

There are four ammonia ligands, so the prefix "tetra-" is used, leading to "tetraammine".

There is one water ligand, so the prefix "mono-" is technically correct but is generally

omitted, leading to "aqua".

Central Metal Ion Naming: The name of the central metal atom or ion follows the ligand

names. In this case, the central metal is copper (Cu). Since the complex is a cation, the
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name of the metal is used directly.

Oxidation State: The oxidation state of the central metal is indicated by a Roman numeral in

parentheses immediately following the metal's name. The overall charge of the complex is

+2. Both ammonia and water are neutral ligands (charge of 0). Therefore, the oxidation state

of copper (x) can be calculated as: x + 4(0) + 1(0) = +2 x = +2 Thus, the oxidation state is

(II).

Combining these components yields the final name: tetraammineaquacopper(II).

Nomenclature of Salts
When a complex ion is part of a salt, the salt is named by first naming the cation and then the

anion, separated by a space. For salts containing the [Cu(NH₃)₄(H₂O)]²⁺ cation, the name of

the salt will begin with "tetraammineaquacopper(II)".

A common salt of this complex is tetraamminecopper(II) sulfate monohydrate, with the formula

[Cu(NH₃)₄(H₂O)]SO₄.[1][2] In this case, the anion is sulfate (SO₄²⁻). The name is constructed

as:

Cation: tetraammineaquacopper(II)

Anion: sulfate

Therefore, the full name of the salt is tetraammineaquacopper(II) sulfate.

Quantitative Data
The structural and stability properties of the tetraammineaquacopper(II) complex and its salts

have been characterized by various methods, including X-ray crystallography.
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Property Value Reference

Bond Lengths

Cu-N ~210 pm [1][2]

Cu-O ~233 pm [1][2]

Geometry Square pyramidal [1][2]

Stability Constant (log K)
13.1 (for the tetraammine

complex)
[3][4]

Molar Mass
245.79 g/mol (for the

monohydrate salt)
[1]

Appearance Dark blue to purple solid [1]

Density
1.81 g/cm³ (for the

monohydrate salt)
[1]

Solubility in Water
18.5 g/100 g at 21.5 °C (for the

monohydrate salt)
[1]

Experimental Protocols
Synthesis of Tetraamminecopper(II) Sulfate
Monohydrate ([Cu(NH₃)₄(H₂O)]SO₄)
This protocol describes the synthesis of tetraamminecopper(II) sulfate monohydrate from

copper(II) sulfate pentahydrate and ammonia.[1][5][6][7]

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Concentrated ammonia solution (aqueous NH₃)

Ethanol or Isopropanol

Distilled water
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Beakers

Stirring rod

Graduated cylinders

Buchner funnel and flask for vacuum filtration

Filter paper

Procedure:

Dissolution of Copper(II) Sulfate: Prepare a saturated aqueous solution of copper(II) sulfate

pentahydrate by dissolving the salt in a minimal amount of distilled water with gentle heating

and stirring.

Formation of the Complex: In a fume hood, slowly add a concentrated aqueous solution of

ammonia to the copper(II) sulfate solution while continuously stirring. The light blue color of

the initial solution will change to a deep blue or purple, indicating the formation of the

tetraamminecopper(II) complex. The reaction is: CuSO₄·5H₂O + 4 NH₃ →

[Cu(NH₃)₄(H₂O)]SO₄ + 4 H₂O[1][2]

Precipitation: To precipitate the complex salt, add ethanol or isopropanol to the solution. The

solubility of the complex is lower in the alcohol-water mixture, causing it to crystallize out of

the solution.

Crystallization: Cool the mixture in an ice bath to maximize the yield of crystals.

Isolation: Collect the dark blue crystals by vacuum filtration using a Buchner funnel.

Washing: Wash the crystals with a small amount of cold ethanol to remove any soluble

impurities.

Drying: Dry the crystals on the filter paper by drawing air through the funnel or by pressing

them between sheets of filter paper.
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The following diagrams illustrate the logical flow for determining the IUPAC name of the

complex cation and the overall structure of the naming process for its salts.

Start with Complex Formula
[Cu(NH3)4(H2O)]2+

1. Identify Ligands
NH3 and H2O

2. Name Ligands Alphabetically
- ammine (for NH3)

- aqua (for H2O)

3. Add Prefixes for Count
- tetraammine

- aqua

4. Name Central Metal
- copper

5. Determine Oxidation State
Cu + 4(0) + 1(0) = +2

=> (II)

6. Assemble the Name
tetraammineaqua + copper + (II)

Final Cation Name:
tetraammineaquacopper(II)
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Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name of the complex cation.

Cation Name Anion Name Final Salt Name:
tetraammineaquacopper(II) sulfate

tetraammineaquacopper(II)

sulfate

Click to download full resolution via product page

Caption: Structural relationship in naming salts of the complex cation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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